Inhibitors
An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0006910 | MCHr1 antagonist 1 | C28H33F2N5O5 | |
| VC0004860 | TC-C 14G | C24H17Cl2F2NO4 | |
| VC0007219 | Peliglitazar racemate | C30H30N2O7 | |
| VC0005431 | Fluoflavine | C14H10N4 | |
| VC0001412 | SRT 1720 monohydrochloride | 1001645-58-4 | C25H24ClN7OS |
| VC0001798 | Tandospirone citrate | 112457-95-1 | C27H37N5O9 |
| VC0004227 | 3'-Fluorobenzylspiperone maleate | 1135278-61-3 | C34H35F2N3O6 |
| VC0001939 | CID 66587032 | 1173-88-2 | C19H19N3NaO5S |
| VC0002603 | Atorvastatin | 134523-00-5 | C33H35FN2O5 |
| VC0003081 | Siramesine | 147817-50-3 | C30H31FN2O |
| VC0007058 | QF0301B | 149247-12-1 | C₂₃H₂₈N₂O₂ |
| VC0003515 | beta-Estradiol 17-acetate | 1743-60-8 | C20H26O3 |
| VC0004113 | Zonampanel | 210245-80-0 | C13H9N5O6 |
| VC0003976 | MPTP hydrochloride | 23007-85-4 | C12H16ClN |
| VC0006193 | Mepazine hydrochloride | 2975-36-2 | C19H23ClN2S |
| VC0004400 | Hexylhibo | 334887-43-3 | C12H20N2O4 |
| VC0006973 | Benzofurodil | 3447-95-8 | C19H18O7 |
| VC0005569 | (Z)-SU14813 | 452105-23-6 | C23H27FN4O4 |
| VC0006060 | 2-[Methyl(2-pyridin-2-ylethyl)amino]fluoren-9-one | 5459-47-2 | C21H19IN2O |
| VC0004490 | 1-(3,5-Dichloropyridin-4-yl)-3-[(1,3-dimethyl-4-propylpyrazolo[3,4-b]pyridin-6-yl)amino]urea | 547756-93-4 | C17H19Cl2N7O |
| VC0005385 | 3-O-Methylviridicatin | 6152-57-4 | C16H13NO2 |
| VC0007525 | Einecs 264-418-7 | 63699-78-5 | C12H16N4O7 |
| VC0002214 | ABT-724 | 70006-24-5 | C17H19N5 |
| VC0005164 | ACES | 7365-82-4 | C4H10N2O4S |
| VC0004372 | (4E)-4-(2-amino-4-oxo-1H-imidazol-5-ylidene)-2-bromo-1,5,6,7-tetrahydropyrrolo[2,3-c]azepin-8-one | 82005-12-7 | C11H10BrN5O2 |